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Compound of Interest

Compound Name: JY-XHe-053

Cat. No.: B1673196 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of JY-XHe-053, a potent GABAA receptor ligand.

This document provides critical safety and logistical information for the handling of JY-XHe-053
(ethyl 8-ethynyl-6-(2-fluorophenyl)-4H-imidazo[1,5-a][1][2]benzodiazepine-3-carboxylate). As a

biologically active compound investigated for its anxiolytic properties, stringent adherence to

safety protocols is mandatory to minimize exposure and ensure a safe laboratory environment.

[3][4][5]

Compound Identification
Identifier Value

IUPAC Name
ethyl 8-ethynyl-6-(2-fluorophenyl)-4H-

imidazo[1,5-a]benzodiazepine-3-carboxylate

Molecular Formula C₂₂H₁₆FN₃O₂

Molecular Weight 373.4 g/mol

CAS Number 612526-36-0

ChEMBL ID CHEMBL514974
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Given that JY-XHe-053 is a potent, biologically active research compound, a comprehensive

approach to personal protective equipment is essential. The following table outlines the

recommended PPE for handling this compound.

PPE Category Minimum Requirement
Recommended for Higher
Risk Operations*

Hand Protection
Nitrile gloves (double-gloving

recommended)

Chemical-resistant gloves

(e.g., butyl rubber)

Eye Protection
Safety glasses with side

shields

Chemical splash goggles or a

full-face shield

Body Protection Laboratory coat
Chemical-resistant apron or

disposable coveralls

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

A NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

*Higher risk operations include handling large quantities, generating aerosols, or working

outside of a primary engineering control.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operational procedure for safely handling JY-XHe-
053 in a laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Verify Fume Hood Functionality

Proceed to Handling

Gather All Necessary Materials

Proceed to Handling

Weigh Compound in Fume Hood

Proceed to Handling

Review Safety Data Sheet (if available)

Proceed to Handling

Dissolve in Appropriate Solvent

Transfer Solution Carefully

Decontaminate Work Surfaces

Proceed to Cleanup

Dispose of Waste in Designated Containers

Remove PPE in Correct Order

Wash Hands Thoroughly
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Hierarchy of Controls

Elimination/Substitution (Most Effective)

Engineering Controls (e.g., Fume Hood)

Administrative Controls (e.g., SOPs, Training)

Personal Protective Equipment (Least Effective)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for JY-XHe-
053]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673196#personal-protective-equipment-for-
handling-jy-xhe-053]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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